Cas no 81699-19-6 (1,2,3-THIADIAZOLE-5-CARBOXYLIC ACID, METHYL ESTER)

1,2,3-THIADIAZOLE-5-CARBOXYLIC ACID, METHYL ESTER structure
81699-19-6 structure
Product name:1,2,3-THIADIAZOLE-5-CARBOXYLIC ACID, METHYL ESTER
CAS No:81699-19-6
MF:C4H4N2O2S
MW:144.152
CID:3177019
PubChem ID:12822617

1,2,3-THIADIAZOLE-5-CARBOXYLIC ACID, METHYL ESTER Chemical and Physical Properties

Names and Identifiers

    • 1,2,3-THIADIAZOLE-5-CARBOXYLIC ACID, METHYL ESTER
    • AKOS012600894
    • SCHEMBL6972248
    • methyl 1,2,3-thiadiazole-5-carboxylate
    • methyl1,2,3-thiadiazole-5-carboxylate
    • 81699-19-6
    • Inchi: InChI=1S/C4H4N2O2S/c1-8-4(7)3-2-5-6-9-3/h2H,1H3
    • InChI Key: VMFMGKCORIVBTM-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 143.99934855Da
  • Monoisotopic Mass: 143.99934855Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 119
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 80.3Ų
  • XLogP3: 0.6

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